Cas no 1601224-28-5 (1-1-(tert-butoxy)-2-iodoethyl-4-chlorobenzene)

• Product Name: 1-1-(tert-butoxy)-2-iodoethyl-4-chlorobenzene
• CAS No: 1601224-28-5
• MF: C₁₂H₁₆ClIO
• MW: 338.612315177917
• CID: 6273356
• PubChem ID: 114772197
• Update Time: 2025-06-22

1-1-(tert-butoxy)-2-iodoethyl-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(tert-butoxy)-2-iodoethyl-4-chlorobenzene
• EN300-1135325
• 1-[1-(tert-butoxy)-2-iodoethyl]-4-chlorobenzene
• 1601224-28-5

• Inchi： 1S/C12H16ClIO/c1-12(2,3)15-11(8-14)9-4-6-10(13)7-5-9/h4-7,11H,8H2,1-3H3
• InChI Key： UGTDBLGKYYQIOX-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(=CC=1)Cl)OC(C)(C)C

Computed Properties

• Exact Mass: 337.99344g/mol
• Monoisotopic Mass: 337.99344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-(tert-butoxy)-2-iodoethyl-4-chlorobenzene

Research Brief on 1-1-(tert-butoxy)-2-iodoethyl-4-chlorobenzene (CAS: 1601224-28-5) in Chemical Biology and Pharmaceutical Applications

The compound 1-1-(tert-butoxy)-2-iodoethyl-4-chlorobenzene (CAS: 1601224-28-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the role of 1-1-(tert-butoxy)-2-iodoethyl-4-chlorobenzene as a versatile intermediate in organic synthesis. Its tert-butoxy and iodo functional groups make it particularly useful for cross-coupling reactions, which are pivotal in constructing complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in Suzuki-Miyaura coupling reactions, enabling the synthesis of novel aryl-alkyl hybrids with potential therapeutic applications.

In addition to its synthetic utility, this compound has shown promise in medicinal chemistry. Researchers have explored its derivatives as potential inhibitors of key enzymatic targets, such as kinases and proteases. A recent preprint on bioRxiv reported that derivatives of 1-1-(tert-butoxy)-2-iodoethyl-4-chlorobenzene exhibited moderate inhibitory activity against the SARS-CoV-2 main protease, suggesting its potential relevance in antiviral drug development.

Furthermore, the compound's stability under physiological conditions has been investigated. A 2024 study in Chemical Communications revealed that the tert-butoxy group enhances the compound's metabolic stability, making it a candidate for further pharmacokinetic optimization. This finding is particularly significant for the design of prodrugs and targeted delivery systems.

Despite these advancements, challenges remain. The iodinated moiety, while reactive, can pose limitations in terms of selectivity and toxicity. Ongoing research is focused on modifying the scaffold to improve its specificity and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to yield more refined derivatives in the near future.

In conclusion, 1-1-(tert-butoxy)-2-iodoethyl-4-chlorobenzene (CAS: 1601224-28-5) represents a promising building block in chemical biology and pharmaceutical research. Its dual functionality and adaptability make it a valuable tool for synthetic and medicinal chemists alike. Continued exploration of its applications, coupled with structural optimization, is likely to unlock new opportunities in drug discovery and development.